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Compound of Interest

Compound Name: Vinyl oleate

Cat. No.: B1623475

An In-depth Technical Guide to Vinyl Oleate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of vinyl oleate, a versatile vinyl ester

derived from oleic acid. It covers its fundamental chemical properties, synthesis methodologies,
and potential applications, with a focus on information relevant to research and development.

Core Chemical Information

Vinyl oleate, with the CAS number 3896-58-0, is the vinyl ester of oleic acid.[1][2][3] Its
chemical formula is C20H3602, and it has a molecular weight of 308.5 g/mol .[2][3][4] The
IUPAC name for this compound is ethenyl (Z)-octadec-9-enoate.[4] Its structure features a vinyl
group attached to the carboxyl group of oleic acid, an 18-carbon monounsaturated fatty acid.[1]

Molecular Structure

The chemical structure of vinyl oleate is:
CH2=CH-0-CO-(CH2)7CH=CH(CHz)7CHs3[1]

This structure, with its long, unsaturated alkyl chain, imparts flexibility and a low melting point,
making it a valuable component in the synthesis of various polymers.[2]
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Quantitative Data

The following table summarizes the key physical and chemical properties of vinyl oleate.

Property Value Source
CAS Number 3896-58-0 [11[2][3][4]
Molecular Formula C20H3602 [21[3114]
Molecular Weight 308.5 g/mol [1112]14]
Boiling Point 393 °C at 760 mmHg [2]

173 °C [3]

Density 0.879 g/cm? [2]
0.8691 g/cm? (at 30 °C) [3]

Flash Point 141.5°C [2]
Refractive Index 1.46 [2]
Vapor Pressure 2.21E-06 mmHg at 25°C [2]
InChi Key LPUZTLKYAOOFDX- o

QXMHVHEDSA-N

Experimental Protocols

The synthesis of vinyl oleate is most commonly achieved through the transesterification of
oleic acid with vinyl acetate. Several catalytic systems can be employed for this reaction. Below
is a detailed methodology adapted from established procedures for similar vinyl esters.

Synthesis of Vinyl Oleate via Acid-Catalyzed
Transvinylation

This protocol is based on the well-established method for synthesizing vinyl esters from fatty
acids using a mercury salt catalyst.

Materials:
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e Oleic acid

» Vinyl acetate (freshly distilled)

o Mercuric acetate (Hg(OAc)z2)

e Sulfuric acid (100%, H2S0a4)

e Sodium acetate trinydrate (NaOAc-3H20)
¢ Nitrogen gas supply

» Round-bottomed three-necked flask
» Reflux condenser

e Thermometer

 Distillation apparatus

Procedure:

e Reaction Setup: In a 500-mL round-bottomed three-necked flask equipped with a
thermometer, a reflux condenser, and a gas inlet tube, add oleic acid and an excess of
freshly distilled vinyl acetate. A continuous stream of nitrogen should be passed through the
apparatus to maintain an inert atmosphere.

o Catalyst Addition: Dissolve the oleic acid in vinyl acetate by gentle warming. Add mercuric
acetate (approximately 2% of the weight of the oleic acid) to the solution and shake the
mixture for about 30 minutes.

« Initiation of Reaction: Add 100% sulfuric acid dropwise (approximately 0.3-0.4% of the weight
of the oleic acid).

» Reflux: Heat the solution to reflux and maintain this temperature for 3 hours.

o Neutralization: After the reflux period, add sodium acetate trihydrate to neutralize the sulfuric
acid catalyst.
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e Purification:

o Remove the excess vinyl acetate by distillation at atmospheric pressure until the pot
temperature reaches approximately 125°C.

o Complete the distillation under reduced pressure (e.g., 10 mmHg or lower) to isolate the
vinyl oleate.

» Final Product: The resulting vinyl oleate should be a colorless liquid. It may contain trace
amounts of mercury, which can be separated by decantation.

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis and purification of vinyl oleate
as described in the experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1623475?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-oleate
https://www.benchchem.com/product/b1623475
https://www.lookchem.com/casno3896-58-0.html
https://www.researchgate.net/publication/374493019_Preparation_and_characterization_of_polyvinyl_oleate_by_esterification_reaction_between_polyvinyl_alcohol_and_oleic_acid
https://www.benchchem.com/product/b1623475#vinyl-oleate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1623475#vinyl-oleate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1623475#vinyl-oleate-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1623475#vinyl-oleate-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1623475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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